Cas no 13669-51-7 (Quinolin-3-ylmethanol)

Quinolin-3-ylmethanol structure
Quinolin-3-ylmethanol structure
Product Name:Quinolin-3-ylmethanol
CAS No:13669-51-7
MF:C10H9NO
MW:159.184562444687
MDL:MFCD03412552
CID:119825
PubChem ID:12662983
Update Time:2025-04-18

Quinolin-3-ylmethanol Chemical and Physical Properties

Names and Identifiers

    • Quinolin-3-ylmethanol
    • (quinolin-3-yl)methanol
    • 3-Quinolinemethanol
    • Quinolin-3-yl-methanol
    • 3-(hydroxymethyl)quinoline
    • 3-hydroxymethylquinoline
    • 3-QUINOLINYLMETHANOL
    • 3-quinolylmethan-1-ol
    • 3-QUINOLYLMETHANOL
    • C-(quinolin-3-yl)-methanol
    • SBB025618
    • SureCN701411
    • 3-quinolylcarbinol
    • 3-quinolyl methanol
    • FLGKQMOTLCGOQH-UHFFFAOYSA-N
    • STK352553
    • 6501AA
    • MB02778
    • EN001896
    • 13669-51-7
    • EN300-72080
    • Z1069472334
    • F30201
    • BB 0258497
    • NCGC00339731-01
    • AB01332183-02
    • MFCD03412552
    • SY105170
    • CS-0187624
    • DTXSID70506084
    • DS-16251
    • (quinoline-3-yl)methanol
    • AKOS003237477
    • FT-0683387
    • A886647
    • SCHEMBL701411
    • ALBB-011840
    • DA-17536
    • MDL: MFCD03412552
    • Inchi: 1S/C10H9NO/c12-7-8-5-9-3-1-2-4-10(9)11-6-8/h1-6,12H,7H2
    • InChI Key: FLGKQMOTLCGOQH-UHFFFAOYSA-N
    • SMILES: OCC1=CN=C2C=CC=CC2=C1

Computed Properties

  • Exact Mass: 159.068413911g/mol
  • Monoisotopic Mass: 159.068413911g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 149
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 33.1

Experimental Properties

  • Boiling Point: 329.784°C at 760 mmHg

Quinolin-3-ylmethanol Security Information

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